Cas no 507454-65-1 (N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide)

N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide is a specialized sulfone-containing hydrazinecarboxamide derivative with potential applications in medicinal chemistry and organic synthesis. Its unique structure, featuring a tetrahydrothiophene sulfone moiety, offers enhanced reactivity and stability, making it a valuable intermediate for the development of pharmacologically active compounds. The sulfone group contributes to improved solubility and metabolic stability, while the hydrazinecarboxamide functionality provides versatile reactivity for further derivatization. This compound is particularly useful in the synthesis of heterocyclic frameworks and as a building block for targeted drug discovery. Its well-defined chemical properties ensure consistent performance in synthetic applications.

N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide structure

507454-65-1 structure

Product Name:N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide

CAS No:507454-65-1

MF:C₅H₁₁N₃O₃S

MW:193.224139451981

CID:1569164

PubChem ID:2772110

Update Time:2025-10-17

N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1,1-dioxidotetrahydro-3-thiophenyl)hydrazinecarboxamide
- 507454-65-1
- 1-amino-3-(1,1-dioxothiolan-3-yl)urea
- G30294
- BBL010994
- AKOS000269494
- Z56950532
- 3-amino-1-(1,1-dioxo-1??-thiolan-3-yl)urea
- STK802119
- MFCD03038131
- EN300-54256
- VS-02796
- CS-0251290
- AKOS016039449
- N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide
- 3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea
- N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide
- Inchi： 1S/C5H11N3O3S/c6-8-5(9)7-4-1-2-12(10,11)3-4/h4H,1-3,6H2,(H2,7,8,9)
- InChI Key： OVEADRGFQUTXDJ-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)NC(NN)=O)(=O)=O

Computed Properties

Exact Mass: 193.05211239g/mol
Monoisotopic Mass: 193.05211239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 110Å²

N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D496068-25mg	N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide	507454-65-1		25mg	$ 50.00	2022-06-05
TRC	D496068-50mg	N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide	507454-65-1		50mg	$ 70.00	2022-06-05
TRC	D496068-250mg	N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide	507454-65-1		250mg	$ 250.00	2022-06-05
Chemenu	CM439800-1g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%+	1g	$265	2024-07-16
Enamine	EN300-54256-0.05g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	0.05g	$60.0	2023-02-10
Enamine	EN300-54256-0.1g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	0.1g	$88.0	2023-02-10
Enamine	EN300-54256-0.25g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	0.25g	$126.0	2023-02-10
Enamine	EN300-54256-0.5g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	0.5g	$199.0	2023-02-10
Enamine	EN300-54256-1.0g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	1.0g	$255.0	2023-02-10
Enamine	EN300-54256-2.5g	3-amino-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea	507454-65-1	95%	2.5g	$400.0	2023-02-10

N-(1,1-Dioxidotetrahydrothiophen-3-yl)hydrazinecarboxamide Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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